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Compound of Interest

Compound Name: Cesium-135

Cat. No.: B1237729

For researchers, scientists, and drug development professionals, the integrity of your work is
paramount. This extends to the safe and compliant management of all laboratory materials,
including radioactive isotopes. Cesium-135 (Cs-135), a long-lived beta-emitting radionuclide,
requires meticulous disposal procedures to ensure the safety of personnel and the
environment. This guide provides essential, step-by-step information for the proper disposal of
Cesium-135 waste generated in a laboratory setting, aligning with general best practices for
radioactive waste management.

Immediate Safety and Logistical Information

The disposal of any radioactive material is governed by strict regulations. In the United States,
the Nuclear Regulatory Commission (NRC) and the Environmental Protection Agency (EPA)
are the primary federal bodies responsible for these regulations.[1] However, the day-to-day
management and specific procedures are typically overseen by your institution's Radiation
Safety Officer (RSO) and outlined in your institution's radioactive materials license. Always
consult your RSO and institutional Radiation Safety Manual before handling or disposing of
radioactive waste.

Cesium-135 is characterized by its very long half-life and the emission of low-energy beta
particles. This means that "decay-in-storage,"” a common disposal method for short-lived
isotopes, is not a viable option for Cs-135.[2] The primary disposal pathway for long-lived low-
level waste (LLW) from institutional settings is transfer to a licensed radioactive waste disposal
facility.[3][4][5]
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Core Principles of Cesium-135 Waste Management

o Segregation: This is the most critical step in managing radioactive waste. Cesium-135 waste
must be segregated from all other waste streams, including non-radioactive trash, chemical
waste, biohazardous waste, and other radionuclides.[6][7]

o Labeling: All radioactive waste containers must be clearly labeled with the radiation symbol,
the radionuclide (Cesium-135), the activity level, the date, and the generating lab's
information.[8]

o Containment: Use appropriate, durable, and leak-proof containers provided by your
institution's radiation safety program.[6]

e Minimization: Employ experimental designs and techniques that minimize the generation of
radioactive waste.

Quantitative Data for Cesium-135

The following table summarizes key quantitative data for Cesium-135, which is essential for
proper waste characterization and disposal documentation.

Property Value Units
Half-life 2.3 x 10”6 Years
Decay Mode Beta (3-)

Beta Energy (Maximum) 0.269 MeV
Gamma Emission None

Specific Activity 1.15x 10"-3 Cilg

Step-by-Step Disposal Procedures for Cesium-135
Waste

The following protocols provide a general framework for the disposal of solid and liquid
Cesium-135 waste in a laboratory setting.
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Experimental Protocol 1: Disposal of Solid Cesium-135
Waste

This protocol applies to items such as contaminated gloves, bench paper, pipette tips, and

other solid materials.
Methodology:

» Designated Waste Container: Obtain a designated solid radioactive waste container from
your institution's Radiation Safety Office. This container should be specifically labeled for

long-lived isotopes or Cesium-135.[6]
+ Waste Segregation:
o Ensure no non-radioactive waste is placed in the container.
o Do not mix Cesium-135 waste with waste containing short-lived radionuclides.
o Exclude any free-flowing liquids.

o Sharps (needles, scalpels) must be placed in a separate, puncture-proof container
specifically for radioactive sharps and then placed inside the solid waste container.[6]

o Packaging:

o Place solid waste directly into the lined container.

o Do not overfill the container. Leave at least 4 inches of space at the top.
» Labeling and Record Keeping:

o Maintain a log sheet on the container. For each addition of waste, record the date,
estimated activity, and your initials.

o Ensure the outer container is clearly labeled with "Cesium-135" and the radiation symbol.

o Storage:
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o Store the waste container in a designated and shielded location within the laboratory,
away from high-traffic areas.

e Request for Pickup:

o When the container is full, complete the radioactive waste pickup request form as required
by your RSO.

o The RSO or designated personnel will collect the waste for transfer to a licensed disposal
facility.

Experimental Protocol 2: Disposal of Aqueous Liquid
Cesium-135 Waste

This protocol applies to aqueous solutions containing Cesium-135. Note that organic liquid
waste may have different requirements and should be discussed with your RSO.

Methodology:

o Waste Characterization: Determine if the liquid waste can be disposed of via the sanitary
sewer. This is only permissible for very low concentrations and is strictly regulated by the
NRC and your institution's license.[2][8] Consult your RSO for specific concentration limits for
sewer disposal. Most Cesium-135 liquid waste will require collection.

o Designated Liquid Waste Container:

o Obtain a designated liquid radioactive waste container from your RSO. These are typically
durable plastic carboys.[6]

o The container must be labeled for Cesium-135.

e Waste Collection:
o Carefully pour the liquid waste into the container using a funnel to prevent spills.
o Do not mix agueous and organic radioactive waste.[7]

o Keep a log of the activity added to the container.
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e pH Adjustment: If required by your RSO, neutralize the solution to a pH between 6 and 9.
e Storage:

o Securely cap the container.

o Store the container in a secondary containment bin to prevent spills.

o Keep the container in a designated, shielded area.
e Request for Pickup:

o When the container is full, or as directed by your RSO, complete a radioactive waste

pickup request.

Cesium-135 Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Cesium-135 waste

from a laboratory.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1237729?utm_src=pdf-body
https://www.benchchem.com/product/b1237729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Cs-135 Waste Generation

J

Segregate Waste Consult Radiation Safety Officer (RSO)
(Solid vs. Liquid, Cs-135 only) and Institutional Policies

Solid Liquid

Solid Waste Container Liquid Waste Container
(Labeled for Long-Lived Isotopes) (Labeled for Long-Lived Isotopes)

' '

Log Activity of Solid Waste Log Activity of Liquid Waste

I

Secure Storage in Lab
(Shielded, Designated Area)

'

Waste Pickup Request to RSO

'

Collection by Radiation Safety

Transfer to Licensed
Disposal Facility

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Cesium-135 waste in a laboratory setting.
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By adhering to these procedures and maintaining open communication with your institution's
Radiation Safety Office, you can ensure the safe and compliant disposal of Cesium-135,
upholding the highest standards of laboratory safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1237729?utm_src=pdf-body
https://www.benchchem.com/product/b1237729?utm_src=pdf-custom-synthesis
https://iwaste.epa.gov/guidance/radiological-nuclear/regulations
https://www.nrc.gov/docs/ML1122/ML11229A726.pdf
https://www-pub.iaea.org/MTCD/Publications/PDF/Pub1407_web.pdf
https://radioactivity.eu.com/articles/radioactive_waste/ll_llw_waste
https://www.nrc.gov/waste/low-level-waste
https://safety.fsu.edu/sections/radpic.php
https://ehs.utoronto.ca/laboratory-hazardous-waste-management-and-disposal-manual/radioactive-waste-disposal/
https://ehso.uic.edu/research-safety/radiation-safety/radioactive-waste-disposal-guidelines/
https://ehso.uic.edu/research-safety/radiation-safety/radioactive-waste-disposal-guidelines/
https://www.benchchem.com/product/b1237729#cesium-135-proper-disposal-procedures
https://www.benchchem.com/product/b1237729#cesium-135-proper-disposal-procedures
https://www.benchchem.com/product/b1237729#cesium-135-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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